Cas no 112906-84-0 (PROPANEDINITRILE, [[4-(2-HYDROXYETHOXY)PHENYL]METHYLENE]-)

• Product name: PROPANEDINITRILE, [[4-(2-HYDROXYETHOXY)PHENYL]METHYLENE]-
• CAS No: 112906-84-0
• MF: C₁₂H₁₀N₂O₂
• MW: 214.22
• CID: 3505423
• PubChem ID: 21949078

PROPANEDINITRILE, [[4-(2-HYDROXYETHOXY)PHENYL]METHYLENE]- Chemical and Physical Properties

Names and Identifiers

• PROPANEDINITRILE, [[4-(2-HYDROXYETHOXY)PHENYL]METHYLENE]-
• p-(2-Hydroxyethoxy)benzylideneMalononitrile
• 2-[[4-(2-hydroxyethoxy)phenyl]methylidene]propanedinitrile
• 2-(4-(2-hydroxyethoxy)benzylidene)malononitrile
• UCHMISGKNVVIEU-UHFFFAOYSA-N
• SCHEMBL3597237
• 2-[4-(2-hydroxyethoxy)benzylidene]malononitrile
• 2-[4-(2-hydroxyethoxy)-benzylidene]malononitrile
• 112906-84-0

• Inchi： InChI=1S/C12H10N2O2/c13-8-11(9-14)7-10-1-3-12(4-2-10)16-6-5-15/h1-4,7,15H,5-6H2
• InChI Key： UCHMISGKNVVIEU-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)OCCO)C=C(C#N)C#N

Computed Properties

• Exact Mass: 214.074227566Da
• Monoisotopic Mass: 214.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77Ų
• XLogP3: 1.3